5-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
5-MNTFP and its derivatives have been explored extensively in chemical synthesis and reactivity studies. For instance, Dalinger et al. (2013) demonstrated the reactivity of 3,4,5-Trinitro-1H-pyrazole and its N-methyl derivative with various compounds, highlighting the versatility of pyrazole compounds in nucleophilic substitution reactions.Molecular Structure Analysis
The structural properties of pyrazole derivatives have been a subject of research to understand their molecular-electronic structure and hydrogen-bonding patterns. For example, Portilla et al. (2007) investigated the hydrogen-bonded structures of various pyrazole derivatives, offering insights into the molecular arrangements and interactions of these compounds.Chemical Reactions Analysis
Pyrazole derivatives, like 5-MNTFP, have shown potential in creating a variety of chemical compounds. Their reactivity with various compounds highlights the versatility of pyrazole compounds in nucleophilic substitution reactions.Physical and Chemical Properties Analysis
5-MNTFP has a molecular weight of 195.1 g/mol. It is highly soluble in organic solvents and has low toxicity. The trifluoromethyl group is strongly electron-withdrawing , which contributes to its unique properties.Mechanism of Action
Future Directions
Properties
IUPAC Name |
5-methyl-4-nitro-3-(trifluoromethyl)pyrazol-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5F3N4O2/c1-2-3(12(13)14)4(5(6,7)8)10-11(2)9/h9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHAROBFFVFEZRV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1N)C(F)(F)F)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5F3N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.